1-Ethoxyethylglucopyranoside

• CAS No.: 76020-75-2
• Molecular Formula: C10H20O7
• Molecular Weight: 252.26 g/mol
• IUPAC Name: (2S,3R,4S,5S,6R)-2-(1-ethoxyethoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C10H20O7/c1-3-15-5(2)16-10-9(14)8(13)7(12)6(4-11)17-10/h5-14H,3-4H2,1-2H3/t5?,6-,7-,8+,9-,10-/m1/s1
• InChI Key: CODZLYGVVBYUJD-MZLYOKELSA-N
• SMILES: CCOC(C)OC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CCOC(C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• Synonyms: 1-EE-glucoside; 1-ethoxyethyl D-glucopyranoside; 1-ethoxyethylglucopyranoside

Description

Ethyl α-D-glucopyranoside (CAS: 3198-49-0), also referred to as ethyl glucoside, is a monosaccharide derivative where an ethyl group is attached via an α-glycosidic bond to the anomeric carbon of D-glucopyranose . Its molecular formula is C₈H₁₆O₆, with a molecular weight of 208.21 g/mol . The compound is typically synthesized through Fischer glycosidation, a reaction between glucose and ethanol under acidic conditions, yielding a mixture of α- and β-anomers, with the α-form being isolated via crystallization . Ethyl glucoside is a white, crystalline powder with a purity range of 95–99% and is soluble in water and polar organic solvents due to its hydrophilic glucose backbone and short ethyl chain .

Its primary applications include use as a surfactant in cosmetics and personal care products due to its mild, non-ionic properties, and as a stabilizing agent in pharmaceuticals . Notably, it is less hygroscopic than methyl glucoside derivatives, enhancing its shelf stability .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Glucopyranosides

Glucopyranosides vary significantly in properties and applications based on their aglycone (non-sugar) substituents. Below is a detailed comparison of ethyl α-D-glucopyranoside with key analogs:

Table 1: Structural and Functional Comparison of Glucopyranosides

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Solubility	Key Applications	References
Ethyl α-D-glucopyranoside	Ethyl (C₂H₅)	208.21	Water, methanol, ethanol	Surfactants, cosmetics
4-Hydroxy-1-naphthalenyl β-D-glucopyranoside	4-Hydroxynaphthyl	332.31	Polar aprotic solvents	Antioxidant research
1-Naphthyl β-D-glucuronide	1-Naphthyl + glucuronic acid	368.33	Water, DMSO	Enzymatic activity assays
2-Acetamido-2-deoxy-D-glucopyranose derivatives	Acetamido + deoxy groups	~350–400	Aqueous buffers	Glycobiology, drug synthesis
Gentisoyl glucoside	Gentisic acid (dihydroxybenzoate)	316.26	Methanol, DMF	Anti-inflammatory studies
1-O-Dodecanoyl-β-D-glucopyranoside	Lauric acid (C₁₂)	436.52	Chloroform, DMSO	Membrane protein studies

Key Structural Differences and Implications

Hydrophobicity: Ethyl glucoside’s short ethyl chain confers moderate hydrophobicity, making it suitable for mild surfactants. In contrast, 1-O-dodecanoyl-β-D-glucopyranoside (lauric acid derivative) has a long alkyl chain, enhancing its lipid solubility for membrane research . 4-Hydroxy-1-naphthalenyl β-D-glucopyranoside contains an aromatic hydroxynaphthyl group, increasing its UV absorbance and utility in photochemical studies .

Bioactivity: 2-Acetamido-2-deoxy-D-glucopyranose derivatives (e.g., compound 15–17 in ) are critical in synthesizing glycosaminoglycan analogs for antiviral and anticancer drug development . Exomethylene-D-glucopyranosyl nucleoside analogs () exhibit cytotoxicity against cancer cells, whereas ethyl glucoside is non-toxic and used in consumer products .

Stability and Reactivity: Ethyl glucoside’s α-configuration and lack of reactive functional groups (e.g., free hydroxyls in gentisoyl glucoside) enhance its chemical stability . 1-Naphthyl β-D-glucuronide is enzymatically hydrolyzed by β-glucuronidase, a property exploited in diagnostic kits, whereas ethyl glucoside resists enzymatic cleavage .